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Compound of Interest

1-(4-Fluorophenoxy)-2-
Compound Name: ,
nitrobenzene

CAS No.: 4475-59-6

Cat. No.: B3267332

Get Quote

Technical Profile: 1-(4-Fluorophenoxy)-2-
nitrobenzene

CAS Registry Number: 4475-59-6 Molecular Formula: C12HsFNOs Molecular Weight: 233.20
g/mol [1][2][3]

Executive Summary

This technical guide profiles 1-(4-Fluorophenoxy)-2-nitrobenzene, a critical biaryl ether
intermediate used in the synthesis of tricyclic dibenzoxazepine antipsychotics (e.g., Loxapine,
Amoxapine analogues) and agrochemical agents.[1][3]

The molecule features two distinct aromatic systems linked by an ether oxygen: an electron-
deficient 2-nitrophenyl ring and an electron-rich 4-fluorophenyl ring.[3] This electronic push-pull
system creates unique spectroscopic signatures essential for structural validation.[1][3] This
guide provides the synthesis logic, predicted spectroscopic data, and quality control protocols
required for pharmaceutical-grade characterization.
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Part 1: Synthesis & Reaction Logic[1][4]

The synthesis relies on a Nucleophilic Aromatic Substitution (

).[3][4] The reaction is driven by the strong electron-withdrawing effect of the ortho-nitro group
on the electrophile, facilitating the displacement of the halide by the phenoxide nucleophile.[1]

[3]
Reaction Scheme

Electrophile: 1-Fluoro-2-nitrobenzene (preferred over chloro- analog for faster kinetics in

).[3] Nucleophile: 4-Fluorophenol.[3] Base: Potassium Carbonate (
) or Cesium Carbonate (
).[3] Solvent: DMF or DMSO (Polar Aprotic).[3]

Workflow Diagram (DOT)
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Caption: Figure 1. Step-wise

synthesis pathway for the formation of the biaryl ether linkage.

Part 2: Spectroscopic Profiling (NMR)[3]

Accurate characterization requires resolving the two distinct aromatic spin systems.[3] The
Fluorine-19 nucleus serves as a definitive purity handle, while Proton NMR confirms the
substitution pattern.[3]

A. 1H-NMR (Proton) Prediction & Assighment

Solvent:

or

[1]3]
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The spectrum will display two distinct regions.[3] The Nitro-ring protons are deshielded and
show typical ortho-substitution splitting.[3] The Fluoro-ring protons appear as a higher-order
AA'BB' system coupled to the fluorine atom.[3]

Shift ( Coupling (
Position Multiplicity
ppm) Hz)

Assignment
Logic

Most Deshielded.

H-3 (Ring A) 7.95 -8.05 dd , Ortho to

group.[1][3]

. Para to ether,
H-5 (Ring A) 7.50 - 7.60 td )
meta to nitro.[3]

) Meta to ether,
H-4 (Ring A) 7.20-7.30 td .
para to nitro.[3]

Shielded. Ortho
to ether oxygen

H-6 (Ring A) 6.90 - 7.05 dd ,
(electron donor).

[3]

Ortho to ether
) linkage.[3]
H-2',6' (Ring B) 7.00-7.10 m (AA'BB") ]
Overlap possible

with H-6.

Ortho to
Fluorine.[3]
H-3',5' (Ring B) 7.10-7.20 m (AA'BB") Distinct splitting
due to F-
coupling.[3]

B. 13C-NMR (Carbon) Assignment
Key Diagnostic Feature: C-F Coupling
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Shift ( Coupling (
Carbon Type Assignment
ppm) )
Doublet.[1][3] Direct
C-4' (C-F) ~158 - 160 Hz attachment to
Fluorine.
Ipso carbon (Ring A).
C-1(C-0) ~150 - 152
[1][3]
C-1' (C-0) ~150 - 152 Hz Ipso carbon (Ring B).
Ipso to Nitro group.[1
C-2 (C-NO2) ~140 - 142 P group.[1]
[3]
Ortho to Fluorine
C-3'5' ~116 - 117 H
z (Doublet).[3]

C. 19F-NMR (Fluorine)[3]

 Shift:

-118.0 to -122.0 ppm.[3]

o Multiplicity: Multiplet (tt or similar) due to coupling with H-3'/5" and H-2'/6".[3]

o Utility: Integration of this single peak against an internal standard (e.g., trifluorotoluene)

provides the most accurate quantitative purity assay, bypassing potential overlap in the

proton region.[3]

Part 3: Vibrational Spectroscopy (IR) & Mass
Spectrometry[3]

Infrared Spectroscopy (FT-IR)
Method: KBr Pellet or ATR (Diamond)[1][3]

e Nitro Group (
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): Two strong bands are mandatory for confirmation.[3]

o Asymmetric Stretch: 1525 + 10 cm~2[1]

o Symmetric Stretch: 1350 £ 10 cm™!

o Ether Linkage (C-O-C): Strong band at 1240 - 1260 cm~2.[3]

e Aromatic C-F: Stretch typically around 1200 - 1100 cm~* (often overlaps with
ether/fingerprint).[3]

Mass Spectrometry (MS)
Method: GC-MS (EI) or LC-MS (ESI+)[1][3]

e Molecular lon (

): m/z 233.[3]

» Base Peak: Often m/z 187 (

) or cleavage of the ether bond.[3]

e Fragmentation Logic:

o (Phenoxypbenzenium ion).[3]

o (Ring contraction/stabilization).[3]

Part 4: Experimental Protocol (Self-Validating)

This protocol includes "Checkpoints” to ensure process integrity.
Materials:

¢ 1-Fluoro-2-nitrobenzene (1.0 eq)[3]

e 4-Fluorophenol (1.05 eq)[3]

e Potassium Carbonate (
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), anhydrous (2.0 eq)[3]

e DMF (Dimethylformamide), anhydrous (5 vol)[3]

Procedure:

Setup: In a clean, dry Round Bottom Flask (RBF) equipped with a magnetic stir bar and
nitrogen inlet, charge 4-Fluorophenol and

Solvation: Add DMF and stir at room temperature for 15 minutes.

o Checkpoint 1: Ensure the suspension is free-flowing.[3] The color may darken slightly as
the phenoxide forms.[3]

Addition: Add 1-Fluoro-2-nitrobenzene dropwise.

o Exotherm Alert: The reaction is exothermic.[3] If scaling up (>10g), cool to 0°C during
addition.[3]

Reaction: Heat to 80°C for 4—6 hours.

o Checkpoint 2 (TLC): Eluent 10% EtOAc in Hexanes.[3] Product (
) should be distinct from starting nitrobenzene (
).[3]
o Workup:
o Cool to room temperature.[3][5][4]

o Pour mixture into ice-water (10x volume). The product will precipitate as a yellow solid or
0il.[3]

o Extract with Ethyl Acetate (3x).[3][4] Wash organics with 1M NaOH (to remove unreacted
phenol), water, and brine.[3]
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e Purification:
o Dry over

, filter, and concentrate.[3][4]

o Recrystallization: Dissolve crude in minimum hot Ethanol, add water until turbid, and cool.

[3]

o Final Check: Melting Point should be distinct (Yellow crystalline solid).[3]

Part 5: Quality Control Logic Tree
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Click to download full resolution via product page

Caption: Figure 2. Analytical decision matrix for validating 1-(4-Fluorophenoxy)-2-
nitrobenzene.

References

o Synthesis of Diphenyl Ethers
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o Source: Wells, G. et al. "Synthesis and antitumor activity of novel (4-
phenoxyphenyl)sulfonamides."[3] Journal of Medicinal Chemistry.

o Context: General procedure for coupling of fluoronitrobenzenes with phenols using carbon
o [3]
e Precursor Spectral Data (1-Fluoro-2-nitrobenzene)

o Source: National Institute of Advanced Industrial Science and Technology (AIST).[3]
"SDBS Spectral Database for Organic Compounds."[3]

o Context: Reference for Ring A proton shifts.[3]

o [3]

e Precursor Spectral Data (4-Fluorophenol)

o Source: PubChem Laboratory Chemical Safety Summary (LCSS).[3]
o Context: Reference for Ring B proton shifts and F-coupling constants.
o [3]

o CAS Regqistry Verification
o Source: Common Chemistry (CAS).[3]
o Context: Verification of CAS 4475-59-6 identity.[3]

o [3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1.93974-08-4|1-Fluoro-2-(2-nitrophenoxy)benzene|BLD Pharm [bldpharm.com]
o 2.4475-59-6|1-(4-Fluorophenoxy)-2-nitrobenzene|BLD Pharm [bldpharm.com]
e 3. prepchem.com [prepchem.com]

e 4. pdf.benchchem.com [pdf.benchchem.com]

e 5. quora.com [quora.com]

 To cite this document: BenchChem. [Spectroscopic data of 1-(4-Fluorophenoxy)-2-
nitrobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3267332/docs#spectroscopic-data-of-1-4-
fluorophenoxy-2-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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